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Compound of Interest

Compound Name: (5-Methoxypyridin-2-yl)methanol

Cat. No.: B151836 Get Quote

In-Depth Technical Guide: (5-Methoxypyridin-2-
yl)methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

physicochemical properties of (5-Methoxypyridin-2-yl)methanol (CAS No: 127978-70-5). The

information is compiled from various safety data sheets and chemical databases to ensure a

thorough resource for laboratory and development settings.

Chemical and Physical Properties
(5-Methoxypyridin-2-yl)methanol is a substituted pyridine derivative. Its properties are

summarized in the table below.
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Property Value Source

Molecular Formula C7H9NO2 PubChem[1]

Molecular Weight 139.15 g/mol PubChem[1]

Appearance White to light yellow Solid ChemicalBook[2]

Boiling Point 262℃ ChemicalBook[2]

Density 1.155 g/cm³ ChemicalBook[2]

Flash Point 112℃ ChemicalBook[2]

pKa 13.22±0.10 (Predicted) ChemicalBook[2]

Storage Temperature
Inert atmosphere, Room

Temperature
ChemicalBook[2]

Safety and Hazard Information
This compound is classified as hazardous. The following table summarizes its hazard

statements and precautionary measures.

Hazard Class GHS Pictogram Signal Word Hazard Statements

Acute Toxicity (Oral) GHS07 Warning
H302: Harmful if

swallowed.[2]

Skin Irritation GHS07 Warning
H315: Causes skin

irritation.[2]

Eye Irritation GHS07 Warning
H319: Causes serious

eye irritation.[2]

Specific target organ

toxicity — single

exposure

GHS07 Warning
H335: May cause

respiratory irritation.[2]

Toxicological and Ecotoxicological Data
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Comprehensive toxicological and ecotoxicological data for (5-Methoxypyridin-2-yl)methanol
is limited. An available Safety Data Sheet indicates "no data available" for key endpoints.[3]

Data Point Result

Acute Toxicity (Dermal) No data available

Acute Toxicity (Inhalation) No data available

Toxicity to fish No data available[3]

Toxicity to daphnia and other aquatic

invertebrates
No data available[3]

Toxicity to algae No data available[3]

Persistence and degradability No data available[3]

Bioaccumulative potential No data available[3]

Mobility in soil No data available[3]

Due to the lack of specific data, it is recommended to handle this compound with the

precautions suitable for a potentially harmful substance.

Handling, Storage, and First Aid
Handling and Storage
Proper handling and storage are crucial to ensure safety. General guidelines for handling

pyridine derivatives include:

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[4]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety goggles, and a lab coat.[5]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and acids.[2][6]
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First Aid Measures
In case of exposure, follow these first aid measures:

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[7]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation persists, seek medical

attention.[4]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[5]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[7]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of (5-
Methoxypyridin-2-yl)methanol are not readily available. However, standard methods for

determining key properties are described below.

Flash Point Determination (Closed-Cup Method)
The flash point of a flammable liquid can be determined using a closed-cup apparatus, such as

the Pensky-Martens or Abel apparatus.[8][9]

General Procedure:

The sample is placed in the test cup of the apparatus.

The sample is heated at a slow, constant rate while being stirred.
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An ignition source is directed into the cup at regular temperature intervals.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapor above the sample to ignite.[8]

Boiling Point Determination
The boiling point can be determined by various methods, including distillation or using a

differential scanning calorimeter (DSC).

General Distillation Procedure:

A sample of the liquid is placed in a distillation flask with a few boiling chips.

The flask is heated, and the temperature of the vapor is monitored with a thermometer.

The boiling point is the temperature at which the liquid boils and its vapor is in equilibrium

with the liquid, observed as a stable temperature reading during distillation.

Visualized Workflow
The following diagram illustrates a general workflow for responding to an accidental exposure

to (5-Methoxypyridin-2-yl)methanol.
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Immediate Actions

First Aid by Exposure Route

Follow-Up

Exposure Occurs

Assess the Situation
(Route of Exposure)

Remove from Exposure Source

Inhalation:
Move to Fresh Air

 Inhaled 

Skin Contact:
Wash with Soap & Water

 Skin 

Eye Contact:
Rinse with Water for 15 min

 Eyes 

Ingestion:
Rinse Mouth, Do NOT Induce Vomiting

 Ingested 

Seek Immediate Medical Attention

Provide SDS to Medical Personnel

Click to download full resolution via product page

First Aid Workflow for (5-Methoxypyridin-2-yl)methanol Exposure

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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